4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-8-methoxyquinolin-5-amine
• InChI: InChI=1S/C18H18N2O3/c1-21-14-6-4-11(10-16(14)23-3)12-8-9-20-18-15(22-2)7-5-13(19)17(12)18/h4-10H,19H2,1-3H3
• InChI Key: BTJCJMMMONSDMG-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=CC=NC3=C(C=CC(=C23)N)OC)OC

Description

4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CQ1 and is a derivative of quinoline amine.

Scientific Research Applications

4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, CQ1 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, CQ1 has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases. In drug discovery, CQ1 has been used as a lead compound for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine involves the inhibition of various enzymes such as topoisomerase II and tyrosine kinase. CQ1 also induces apoptosis by activating the mitochondrial pathway. Additionally, CQ1 has been shown to inhibit angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF) and its receptor (VEGFR).
Biochemical and Physiological Effects:
4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine has been shown to have various biochemical and physiological effects. In cancer cells, CQ1 induces cell cycle arrest and apoptosis. In addition, CQ1 inhibits the migration and invasion of cancer cells. In neuronal cells, CQ1 has been shown to have neuroprotective effects by reducing oxidative stress and inhibiting apoptosis. CQ1 has also been shown to have anti-inflammatory effects by suppressing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine in lab experiments is its high potency and selectivity. CQ1 has been shown to have low toxicity and can be used at low concentrations. However, one of the limitations of using CQ1 is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine. One potential direction is the development of new drugs based on CQ1 for the treatment of cancer and neurodegenerative diseases. Another potential direction is the investigation of the effects of CQ1 on the immune system and its potential applications in immunotherapy. Additionally, further research is needed to understand the mechanism of action of CQ1 and its potential interactions with other compounds.

Synthesis Methods

The synthesis of 4-(3,4-Dimethoxyphenyl)-8-methoxy-5-quinolinylamine involves the reaction of 3,4-dimethoxyaniline with 8-methoxy-2-nitroquinoline in the presence of a reducing agent such as tin(II) chloride. The reaction yields 4-(3,4-Dimethoxyphenyl)-8-methoxy-5-nitroquinoline, which is then reduced to the corresponding amine using a reducing agent such as iron powder.